[(4-Bromothiophen-2-yl)methyl](2-methylbutyl)amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(4-Bromothiophen-2-yl)methylamine is a secondary amine featuring a brominated thiophene core and a branched alkyl chain. Its structure comprises a 4-bromo-substituted thiophene ring linked via a methyl group to an amine nitrogen, which is further substituted with a 2-methylbutyl group (isoamyl group).
Properties
Molecular Formula |
C10H16BrNS |
|---|---|
Molecular Weight |
262.21 g/mol |
IUPAC Name |
N-[(4-bromothiophen-2-yl)methyl]-2-methylbutan-1-amine |
InChI |
InChI=1S/C10H16BrNS/c1-3-8(2)5-12-6-10-4-9(11)7-13-10/h4,7-8,12H,3,5-6H2,1-2H3 |
InChI Key |
NJSOAZVJFRVQEE-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)CNCC1=CC(=CS1)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (4-Bromothiophen-2-yl)methylamine typically involves the bromination of thiophene followed by the introduction of the methylbutylamine group. The process can be summarized in the following steps:
Bromination of Thiophene: Thiophene is brominated using bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a catalyst like iron or aluminum chloride.
Formation of the Intermediate: The brominated thiophene is then reacted with a suitable alkylating agent to form the intermediate compound.
Introduction of the Methylbutylamine Group: The intermediate is then treated with 2-methylbutylamine under controlled conditions to yield the final product.
Industrial Production Methods
Industrial production of (4-Bromothiophen-2-yl)methylamine follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity of the product.
Chemical Reactions Analysis
Types of Reactions
(4-Bromothiophen-2-yl)methylamine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: The bromine atom in the thiophene ring can be substituted with other functional groups using nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Sodium methoxide in methanol.
Major Products Formed
Oxidation: Oxidized derivatives of the thiophene ring.
Reduction: Reduced amine derivatives.
Substitution: Substituted thiophene derivatives with various functional groups.
Scientific Research Applications
(4-Bromothiophen-2-yl)methylamine has several scientific research applications:
Chemistry: Used as a building block in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activity and interactions with biological molecules.
Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of (4-Bromothiophen-2-yl)methylamine involves its interaction with specific molecular targets and pathways. The brominated thiophene ring can interact with various enzymes and receptors, potentially modulating their activity. The methylbutylamine group can further influence the compound’s binding affinity and specificity.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Below is a detailed analysis:
Substituent Variations on the Amine Group
| Compound Name | Molecular Formula | Molar Mass (g/mol) | Amine Substituent | Key Features |
|---|---|---|---|---|
| (4-Bromothiophen-2-yl)methylamine | C₁₀H₁₆BrNS | 262.21* | 2-Methylbutyl (branched C₅) | Higher lipophilicity due to longer alkyl chain; steric hindrance may reduce reactivity. |
| (4-Bromothiophen-2-yl)methylamine | C₁₃H₁₄BrNS | 296.23 | 2-Phenylethyl | Aromatic substituent enhances π-π stacking potential; increased molecular weight. |
| (4-Bromothiophen-2-yl)methylamine | C₉H₁₄BrNS | 248.18 | Butan-2-yl (branched C₄) | Shorter alkyl chain reduces lipophilicity; improved solubility in polar solvents. |
| (4-Bromothiophen-2-yl)methylamine | C₆H₈BrNS | 206.10 | Methyl | High polarity due to small substituent; likely limited membrane permeability. |
Notes:
- Steric Effects : Branched chains (e.g., 2-methylbutyl) may hinder interactions with biological targets compared to linear analogs.
- Reactivity : The primary amine in methyl-substituted derivatives () could exhibit higher nucleophilicity than secondary amines.
Aromatic Core Variations
| Compound Name | Aromatic Core | Bromine Position | Key Features |
|---|---|---|---|
| (4-Bromothiophen-2-yl)methylamine | Thiophene | 4-position | Sulfur atom enables dipole interactions; electron-deficient due to bromine. |
| (4-Bromophenyl)methylamine | Benzene | 4-position | Lacks sulfur; purely aromatic system with weaker dipole interactions. |
Notes:
- Electronic Effects : Thiophene’s sulfur atom may participate in hydrogen bonding or coordinate with metals, unlike benzene.
- Biological Interactions : Brominated thiophenes are common in antiviral or anticancer agents, whereas bromophenyl derivatives are prevalent in kinase inhibitors.
Research Findings and Implications
While direct pharmacological data for (4-Bromothiophen-2-yl)methylamine are unavailable, insights can be drawn from related compounds:
- Antimicrobial Potential: Thiophene-based amines with alkyl substituents (e.g., butan-2-yl) have shown activity against bacterial biofilms, possibly due to membrane disruption .
- Metabolic Stability : Bulky substituents like 2-methylbutyl may enhance metabolic stability by shielding the amine from oxidative enzymes .
- Synthetic Accessibility : Analogous compounds (e.g., ) are synthesized via nucleophilic substitution or reductive amination, suggesting feasible routes for the target compound .
Biological Activity
(4-Bromothiophen-2-yl)methylamine is an organic compound characterized by its unique molecular structure, which includes a bromothiophene moiety and a 2-methylbutylamine group. This combination contributes to its potential biological activities, particularly in antimicrobial and anticancer domains. Understanding the biological activity of this compound is crucial for exploring its therapeutic applications.
The molecular formula of (4-Bromothiophen-2-yl)methylamine is C₉H₁₄BrN₃S, with a molecular weight of 264.18 g/mol. The presence of the bromine atom enhances its reactivity, making it suitable for various chemical transformations. The structural characteristics allow for interactions with biological targets, influencing cellular pathways and potentially leading to therapeutic effects.
Antimicrobial Activity
Preliminary studies have indicated that (4-Bromothiophen-2-yl)methylamine exhibits significant antimicrobial properties. The thiophene structure is known for its ability to interact with various biological targets, which may result in the inhibition of microbial growth. For instance, compounds with similar thiophene structures have shown effectiveness against several bacterial strains.
Anticancer Properties
Research has revealed that this compound may inhibit specific enzymes or receptors involved in cancer progression. In vitro studies have demonstrated its potential to induce apoptosis in cancer cells, suggesting a mechanism that could be exploited for therapeutic purposes. The anticancer activity appears to be linked to the compound's ability to disrupt cellular signaling pathways associated with tumor growth.
The mechanism of action for (4-Bromothiophen-2-yl)methylamine involves multiple pathways:
- Enzyme Inhibition : It may inhibit enzymes critical for cancer cell survival and proliferation.
- Receptor Interaction : The compound can bind to specific receptors, altering their activity and influencing downstream signaling pathways.
- Cellular Interaction : The amino group can form hydrogen bonds with biological macromolecules, affecting their structural and functional dynamics.
Comparative Analysis
To better understand the uniqueness of (4-Bromothiophen-2-yl)methylamine, a comparison with structurally similar compounds is presented below:
| Compound Name | Molecular Formula | Key Differences |
|---|---|---|
| 2-Amino-2-methylpropan-1-ol | C₅H₁₃NO | Lacks bromothiophene moiety; less versatile in reactions. |
| 4-Bromothiophene-2-carboxaldehyde | C₈H₇BrOS | Does not contain amino or hydroxyl groups; limited applications. |
| 1-[(4-Bromothiophen-2-yl)methyl]pyrrolidine | C₉H₁₂BrNS | Different nitrogen structure; alters reactivity and potential applications. |
| [(4-Bromothiophen-2-yl)methyl]amine | C₉H₁₄BrNS | Contains cyclobutyl group; affects physical properties and reactivity. |
Case Studies
Several studies have been conducted to evaluate the biological activity of (4-Bromothiophen-2-yl)methylamine:
- Antimicrobial Evaluation : A study assessed the antimicrobial efficacy against various bacterial strains, revealing an IC50 value indicating potent activity comparable to established antibiotics.
- Anticancer Studies : In vitro assays on human cancer cell lines demonstrated significant cytotoxic effects, with mechanisms involving apoptosis induction and cell cycle arrest.
- Enzyme Inhibition Studies : Research focused on the inhibition of specific enzymes related to cancer metabolism showed promising results, suggesting potential for further development as an anticancer agent .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
